Cas no 1086375-50-9 (Pyrazolo1,5-apyrimidine-5-carboxylic Acid)

Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid is a heterocyclic compound featuring a fused pyrazole-pyrimidine core with a carboxylic acid functional group at the 5-position. This structure imparts versatility in medicinal chemistry and materials science, serving as a key intermediate for synthesizing pharmacologically active molecules, particularly kinase inhibitors and antiviral agents. Its rigid bicyclic scaffold enhances binding affinity and selectivity in target interactions. The carboxylic acid moiety allows further derivatization via amidation, esterification, or metal coordination, facilitating the development of tailored compounds. High purity grades are available to meet rigorous research and industrial standards, ensuring reproducibility in synthetic applications. The compound’s stability and well-characterized reactivity make it a valuable building block in drug discovery and organic synthesis.
Pyrazolo1,5-apyrimidine-5-carboxylic Acid structure
1086375-50-9 structure
Product Name:Pyrazolo1,5-apyrimidine-5-carboxylic Acid
CAS No:1086375-50-9
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD09414725
CID:1067777
PubChem ID:28875802
Update Time:2025-05-28

Pyrazolo1,5-apyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidine-5-carboxylic acid
    • 3-(Ethoxycarbonyl)pyrazolo[1,5-a]pyrimidine
    • pyrazolo[1,5-a]pyrimidin-5-carboxylic acid
    • Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
    • SCHEMBL1815553
    • AKOS006282348
    • EN300-323327
    • MFCD09414725
    • CS-0080436
    • Z1198219558
    • 1086375-50-9
    • PYRAZOLO[1,5-A]PYRIMIDINE-5-CARBOXYLICACID
    • TS-00115
    • DA-47958
    • SBDWLDBGGVPVAR-UHFFFAOYSA-N
    • Pyrazolo1,5-apyrimidine-5-carboxylic Acid
    • MDL： MFCD09414725
    • Inchi： 1S/C7H5N3O2/c11-7(12)5-2-4-10-6(9-5)1-3-8-10/h1-4H,(H,11,12)
    • InChI Key： SBDWLDBGGVPVAR-UHFFFAOYSA-N
    • SMILES： OC(C1C=CN2C(=CC=N2)N=1)=O

Computed Properties

  • Exact Mass: 163.03800
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.49000
  • LogP: 0.42750

Pyrazolo1,5-apyrimidine-5-carboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pyrazolo1,5-apyrimidine-5-carboxylic Acid Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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